Cas no 2171790-40-0 (4-(2-amino-3-methylbutan-2-yl)-2,2,6,6-tetramethylpiperidin-4-ol)

• Product Name: 4-(2-amino-3-methylbutan-2-yl)-2,2,6,6-tetramethylpiperidin-4-ol
• CAS No: 2171790-40-0
• MF: C₁₄H₃₀N₂O
• MW: 242.400804042816
• CID: 6055966
• PubChem ID: 165587550
• Update Time: 2025-07-22

4-(2-amino-3-methylbutan-2-yl)-2,2,6,6-tetramethylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-3-methylbutan-2-yl)-2,2,6,6-tetramethylpiperidin-4-ol
• EN300-1644453
• 2171790-40-0

• Inchi： 1S/C14H30N2O/c1-10(2)13(7,15)14(17)8-11(3,4)16-12(5,6)9-14/h10,16-17H,8-9,15H2,1-7H3
• InChI Key： NKQYIZAKXLQLAG-UHFFFAOYSA-N
• SMILES： OC1(CC(C)(C)NC(C)(C)C1)C(C)(C(C)C)N

Computed Properties

• Exact Mass: 242.235813585g/mol
• Monoisotopic Mass: 242.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.3Ų

Additional information on 4-(2-amino-3-methylbutan-2-yl)-2,2,6,6-tetramethylpiperidin-4-ol

Chemical Profile of 4-(2-amino-3-methylbutan-2-yl)-2,2,6,6-tetramethylpiperidin-4-ol (CAS No. 2171790-40-0)

4-(2-amino-3-methylbutan-2-yl)-2,2,6,6-tetramethylpiperidin-4-ol, identified by its Chemical Abstracts Service (CAS) number 2171790-40-0, is a complex organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, characterized by a six-membered heterocyclic structure containing nitrogen, which is a common motif in biologically active molecules. The presence of multiple substituents, including an amino group and isobutyl chains, contributes to its distinct chemical properties and potential biological activities.

The molecular structure of 4-(2-amino-3-methylbutan-2-yl)-2,2,6,6-tetramethylpiperidin-4-ol features a highly branched aliphatic side chain attached to the piperidine ring. This arrangement imparts steric hindrance and specific electronic distributions that may influence its interactions with biological targets. The tetramethyl substitution on the piperidine ring enhances lipophilicity and stability, making it a promising candidate for further exploration in drug design.

In recent years, there has been growing interest in developing novel pharmacophores that combine structural complexity with favorable pharmacokinetic profiles. The compound’s architecture aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and reduce metabolic degradation. Specifically, the amino group at the 2-position of the side chain can serve as a hydrogen bond acceptor or participate in ionic interactions with biological targets, while the isobutyl moiety provides bulkiness that may improve receptor selectivity.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their versatility in modulating biological pathways. For instance, modifications of the piperidine core have been explored in the development of kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and antipsychotic agents. The specific substitution pattern of 4-(2-amino-3-methylbutan-2-yl)-2,2,6,6-tetramethylpiperidin-4-ol suggests potential applications in these areas, particularly where both lipophilicity and polar interactions are critical.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies may include nucleophilic substitution reactions to introduce the amino side chain onto the piperidine backbone, followed by alkylation or acylation steps to establish the tetramethyl groups. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, which are increasingly important in industrial-scale production.

Evaluation of 4-(2-amino-3-methylbutan-2-yl)-2,2,6,6-tetramethylpiperidin-4-ol for biological activity has revealed promising preliminary results. In vitro assays have indicated potential interactions with enzymes and receptors involved in metabolic diseases and neurological disorders. The compound’s ability to modulate these pathways could make it a valuable scaffold for further derivatization to improve potency and selectivity. Additionally, its stability under various conditions suggests suitability for formulation into drug products.

The development of computational tools has further accelerated the exploration of 4-(2-amino-3-methylbutan-2-yl)-2,2,6,6-tetramethylpiperidin-4-ol as a lead compound. Molecular docking simulations can predict binding affinities and identify optimal positions for further functionalization. These predictions are complemented by experimental validation through high-throughput screening (HTS) campaigns or structure-based drug design (SBDD) approaches. Such integrative strategies enhance the efficiency of hit-to-drug development pipelines.

The safety profile of 4-(2-amino-3-methylbutan-2-yl)-2,2,6,6-tetramethylpiperidin-4-ol is another critical consideration during its evaluation as a potential therapeutic agent. Preliminary toxicological studies have assessed acute toxicity and potential long-term effects on organ systems. These assessments are essential for determining appropriate dosing regimens and identifying any liabilities that may need mitigation before advancing into clinical trials.

The future prospects for 4-(2-amino-3-methylbutan-2-yl)-2,2,6,6-tetramethylpiperidin-4-ol are promising given its unique structural features and potential biological relevance. Ongoing research aims to optimize its pharmacological properties through rational molecular design or de novo synthesis techniques. Collaborative efforts between academic institutions and pharmaceutical companies will likely drive innovation in this area.